Cas no 196611-19-5 (1-\u200b(2-\u200bAmino-\u200b3-\u200bmethylphenyl)\u200bethanol)

• Product Name: 1-\u200b(2-\u200bAmino-\u200b3-\u200bmethylphenyl)\u200bethanol
• CAS No: 196611-19-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 116977
• PubChem ID: 102330434
• Update Time: 2025-05-21

1-\u200b(2-\u200bAmino-\u200b3-\u200bmethylphenyl)\u200bethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-amino-a,3-dimethyl-
• Benzenemethanol, 2-amino--alpha-,3-dimethyl-
• 1-(2-Amino-3-methylphenyl)ethanol
• NC1=C(C=CC=C1C(O)C)C
• 2-(1-Hydroxyethyl)-6-methylaniline
• 1-(2-amino-3-methylphenyl)ethan-1-ol
• DTXSID301017839
• EN300-6802149
• Benzenemethanol, 2-amino-.alpha.,3-dimethyl-
• 196611-19-5
• MFCD01941170
• 1-?(2-?Amino-?3-?methylphenyl)?ethanol
• F87845
• Benzenemethanol, 2-amino-a,3-dimethyl-; 2-Amino-a,3-dimethylbenzenemethanol
• 1-\u200b(2-\u200bAmino-\u200b3-\u200bmethylphenyl)\u200bethanol

• Inchi： 1S/C9H13NO/c1-6-4-3-5-8(7(2)11)9(6)10/h3-5,7,11H,10H2,1-2H3
• InChI Key： RNQMERCPVXXHIB-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=C(C)C=1N

Computed Properties

• Exact Mass: 151.099714038 g/mol
• Monoisotopic Mass: 151.099714038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 151.21
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 1-\u200b(2-\u200bAmino-\u200b3-\u200bmethylphenyl)\u200bethanol

1-(2-Amino-3-Methylphenyl)ethanol: A Comprehensive Overview

1-(2-Amino-3-Methylphenyl)ethanol, also known by its CAS number 196611-19-5, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique chemical structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a phenol ring substituted with an amino group at the 2-position and a methyl group at the 3-position, with an ethanol moiety attached at the 1-position. This configuration imparts distinctive chemical and physical properties to the compound.

The synthesis of 1-(2-Amino-3-Methylphenyl)ethanol involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. The compound's solubility in both polar and non-polar solvents makes it suitable for a wide range of applications. Its ability to form hydrogen bonds contributes to its stability in various chemical environments, further enhancing its utility.

One of the most promising areas of application for 1-(2-Amino-3-Methylphenyl)ethanol is in the pharmaceutical industry. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and analgesic agents. A study published in 2023 highlighted its role as a key intermediate in the synthesis of novel opioid receptor agonists, demonstrating its significance in drug discovery. Additionally, its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, facilitating the production of enantiomerically pure compounds.

In the agrochemical sector, 1-(2-Amino-3-Methylphenyl)ethanol has shown promise as a component in herbicides and fungicides. Its structural properties allow for effective interaction with target enzymes, making it a valuable ingredient in crop protection products. Recent field trials have indicated improved efficacy when used in combination with other active ingredients, underscoring its potential for enhancing agricultural productivity.

The compound's role in specialty chemicals is equally noteworthy. It serves as a building block for the synthesis of advanced materials, including polymers and surfactants. Its unique reactivity enables the formation of stable polymer networks, which are critical for applications in coatings and adhesives. Furthermore, its use as a precursor for advanced materials has been documented in several recent patents, highlighting its growing importance in materials science.

From an environmental standpoint, 1-(2-Amino-3-Methylphenyl)ethanol exhibits favorable biodegradability characteristics, making it an eco-friendly choice for industrial applications. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This attribute aligns with current trends toward sustainable chemistry practices.

In conclusion, 1-(2-Amino-3-Methylphenyl)ethanol (CAS No: 196611-19-5) is a multifaceted compound with diverse applications across various industries. Its chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development. As ongoing studies continue to uncover new potentials for this compound, its significance is expected to grow further in the coming years.